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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-nitrophenol

CAS No.: 6694-75-3

Cat. No.: B1349657

Get Quote

For researchers and professionals in drug development and organic synthesis, the precise

structural elucidation of intermediates is paramount. 4-(Chloromethyl)-2-nitrophenol is a key

building block, valued for its reactive chloromethyl group and the influence of its nitro and

hydroxyl functionalities.[1] This guide provides an in-depth comparison of its expected

spectroscopic data with that of its close structural isomers, offering a practical framework for

characterization and quality control.

The reactivity of 4-(Chloromethyl)-2-nitrophenol is primarily centered around two sites: the

chloromethyl group, which is susceptible to nucleophilic substitution, and the nitro group, which

can undergo reduction.[2] These reactions are fundamental for constructing more complex

molecules.[2]

Understanding the Spectroscopic Landscape
Spectroscopic techniques are indispensable for verifying the atomic and molecular structure of

4-(Chloromethyl)-2-nitrophenol by examining its interaction with electromagnetic radiation.[2]

While experimental spectra for this specific compound are not widely published, we can predict

its characteristic spectroscopic features based on established principles and compare them
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with the known data of its isomers. This comparative approach is crucial for distinguishing

between these closely related compounds during synthesis and analysis.

I. Infrared (IR) Spectroscopy: A Tale of Functional
Groups
Infrared spectroscopy probes the vibrational frequencies of a molecule's functional groups. For

4-(Chloromethyl)-2-nitrophenol, we anticipate a complex spectrum with distinct absorption

bands. The comparison with its isomer, 4-chloro-2-nitrophenol, highlights the contribution of the

chloromethyl group.
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Functional Group

Expected
Wavenumber
(cm⁻¹) for 4-
(Chloromethyl)-2-
nitrophenol

Reported
Wavenumber
(cm⁻¹) for 4-Chloro-
2-nitrophenol

Rationale for
Differences

O-H Stretch

(Phenolic)
Broad, ~3200-3600 Broad, ~3200-3600

The broadness is due

to hydrogen bonding,

which should be

present in both

molecules.

Aromatic C-H Stretch ~3000-3100 ~3000-3100
Characteristic of the

aromatic ring protons.

Asymmetric NO₂

Stretch
Strong, ~1520 Strong, ~1520

The nitro group is a

strong absorber and

its position is a key

identifier.[2]

Symmetric NO₂

Stretch
Strong, ~1350 Strong, ~1350

Complements the

asymmetric stretch.

Aromatic C=C Stretch ~1400-1600 ~1400-1600

Multiple bands are

expected due to the

substituted benzene

ring.

C-O Stretch

(Phenolic)
~1250 ~1250

Characteristic of the

phenol C-O bond.[2]

C-Cl Stretch ~600-800 ~600-800

The position can vary

depending on the

nature of the

chlorinated carbon.

CH₂ Wag

(Chloromethyl)
~1250-1280 Absent

This vibrational mode

is unique to the

chloromethyl group

and serves as a key

distinguishing feature.
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Experimental Protocol: Acquiring IR Spectra

A standard method for obtaining an IR spectrum of a solid sample like 4-(Chloromethyl)-2-
nitrophenol is using the KBr pellet technique.

Caption: Standard procedure for preparing a sample for NMR analysis.

III. Mass Spectrometry (MS): Determining the Molecular
Weight and Fragmentation Pattern
Mass spectrometry is used to determine the molecular weight and can provide structural

information through analysis of fragmentation patterns. For 4-(Chloromethyl)-2-nitrophenol,
the molecular ion peak would be a key identifier.

Ion
Expected m/z for 4-
(Chloromethyl)-2-
nitrophenol

Reported m/z for 2-
(Chloromethyl)-4-
nitrophenol

Notes

[M]⁺ 187 187

The molecular ion

peak. Both isomers

have the same

molecular weight. [3]

[4]

[M+2]⁺ 189 189

The presence of a

chlorine atom results

in an isotopic peak at

M+2 with an intensity

of about one-third of

the M peak.

[M-Cl]⁺ 152 152
Loss of the chlorine

atom.

[M-NO₂]⁺ 141 141
Loss of the nitro

group.
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While the molecular weight will be the same for the isomers, the relative intensities of the

fragment ions may differ, providing clues to the substitution pattern. Gas Chromatography-

Mass Spectrometry (GC-MS) is a common technique for analyzing such compounds. [2]

Conclusion
The structural elucidation of 4-(Chloromethyl)-2-nitrophenol relies on a multi-technique

spectroscopic approach. While direct experimental data may be sparse in the public domain, a

thorough understanding of the expected spectroscopic features, in comparison with its known

isomers, provides a robust framework for its identification and characterization. The key

distinguishing features will be the unique vibrational modes of the chloromethyl group in the IR

spectrum and its characteristic signals in both ¹H and ¹³C NMR spectra. Mass spectrometry

confirms the molecular weight and the presence of a chlorine atom. This comparative guide

equips researchers with the necessary knowledge to confidently identify and utilize this

important synthetic intermediate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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